(E)-3-methyl-N-(3-(2-(methylthio)ethyl)benzo[d]thiazol-2(3H)-ylidene)isoxazole-5-carboxamide

• IUPAC Name: 3-methyl-N-[3-(2-methylsulfanylethyl)-1,3-benzothiazol-2-ylidene]-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C15H15N3O2S2/c1-10-9-12(20-17-10)14(19)16-15-18(7-8-21-2)11-5-3-4-6-13(11)22-15/h3-6,9H,7-8H2,1-2H3
• InChI Key: FZCXSZBQXLGNFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)N=C2N(C3=CC=CC=C3S2)CCSC
• Molecular Formula: C15H15N3O2S2
• Molecular Weight: 333.4 g/mol

Description

Benzothiazole is a privileged scaffold in the field of synthetic and medicinal chemistry. Its derivatives and metal complexes possess a range of pharmacological properties and a high degree of structural diversity.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions. A specific method involves a temperature-controlled intermolecular [3 + 2] annulation of N,N-disubstituted arylhydrazines with CS2 in the presence of DMSO.

Molecular Structure Analysis

The benzothiazole structure is a five-membered heterocyclic compound containing nitrogen and sulfur atoms. The carbon at the 2nd position is the most active site from a synthetic and medicinal point of view.

Chemical Reactions Analysis

Benzothiazole derivatives have been synthesized through various chemical reactions. For instance, a temperature-controlled intermolecular [3 + 2] annulation of N,N-disubstituted arylhydrazines with CS2 in the presence of DMSO has been used.

Mechanism of Action

Target of Action

Similar compounds have been shown to interact with various proteins and enzymes, such asATF4 and NF-kB , which play crucial roles in cellular processes like inflammation and apoptosis .

Mode of Action

It’s suggested that similar compounds may inhibitER stress , apoptosis , and the NF-kB inflammatory pathway

Biochemical Pathways

The compound likely affects several biochemical pathways. Based on the information available, it seems to inhibit the NF-kB inflammatory pathway . This pathway plays a key role in regulating the immune response to infection. Incorrect regulation of NF-kB has been linked to cancer, inflammatory and autoimmune diseases, septic shock, viral infection, and improper immune development .

Result of Action

Similar compounds have shown promisingneuroprotective and anti-inflammatory properties . They have been found to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells

Future Directions

Benzothiazole derivatives have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities. Therefore, the future research directions could involve the synthesis of new benzothiazole derivatives and the exploration of their potential applications in various fields.